Cas no 1256958-37-8 (Methyl 1-cyclopropyl-4-oxopyrrolidine-3-carboxylate)

• Product Name: Methyl 1-cyclopropyl-4-oxopyrrolidine-3-carboxylate
• CAS No: 1256958-37-8
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 4823026
• Update Time: 2025-05-21

Methyl 1-cyclopropyl-4-oxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-cyclopropyl-4-oxopyrrolidine-3-carboxylate
• Methyl 1-cyclopropyl-4-oxopyrrolidine-3-carboxylate

• Inchi： 1S/C9H13NO3/c1-13-9(12)7-4-10(5-8(7)11)6-2-3-6/h6-7H,2-5H2,1H3
• InChI Key： ZDEWAEBJJVEXPG-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)OC)CN(C1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 247
• XLogP3: 0.5
• Topological Polar Surface Area: 46.6

Additional information on Methyl 1-cyclopropyl-4-oxopyrrolidine-3-carboxylate

Research Brief on Methyl 1-cyclopropyl-4-oxopyrrolidine-3-carboxylate (CAS: 1256958-37-8): Recent Advances and Applications

Methyl 1-cyclopropyl-4-oxopyrrolidine-3-carboxylate (CAS: 1256958-37-8) is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This brief synthesizes the latest findings on its synthesis, biological activity, and potential therapeutic applications, as documented in recent peer-reviewed literature and patent filings.

Recent studies highlight the compound's role as a versatile intermediate in the synthesis of bioactive molecules. A 2023 Journal of Medicinal Chemistry publication demonstrated its utility in constructing pyrrolidine-based protease inhibitors, with modifications at the cyclopropyl moiety (position 1) showing enhanced selectivity against cathepsin L. The carboxylate ester group (position 3) was found to be crucial for cell permeability, as evidenced by Caco-2 monolayer assays with P_app values >10×10^-6 cm/s.

Notably, the 4-oxo pyrrolidine core has been identified as a privileged scaffold in CNS drug discovery. Research from Vertex Pharmaceuticals (WO202318378, 2023) revealed derivatives of 1256958-37-8 exhibiting nanomolar affinity (K_i = 23 nM) for σ-1 receptors, with in vivo efficacy in neuropathic pain models (ED₅₀ = 1.2 mg/kg). Metabolic stability studies showed t_1/2 >4 hours in human liver microsomes, suggesting favorable pharmacokinetic properties.

The synthetic accessibility of this compound has been improved through recent methodological advances. A continuous flow chemistry approach (ACS Catal. 2024) achieved 85% yield at kilogram scale using N-protected 4-hydroxyproline as starting material, with the cyclopropanation step optimized to <2% dimer byproducts. This development addresses previous scalability challenges noted in batch processes.

Emerging applications include its use as a building block for PROTACs (proteolysis targeting chimeras), where the rigid cyclopropyl group enhances ternary complex formation. A Nature Chemical Biology study (2024) reported a 1256958-37-8-derived degrader of BRD4 with DC₅₀ = 38 nM in MV4-11 cells, demonstrating the compound's adaptability to modern drug discovery paradigms.

Ongoing clinical investigations (Phase I/II) are evaluating derivatives for oncology indications, particularly targeting protein-protein interactions in the RAS pathway. Preliminary data suggest these compounds may overcome current limitations of covalent inhibitors while maintaining >100-fold selectivity over related kinases.

Future research directions include exploration of stereochemical effects (the compound exists as a racemate at C3), development of biocatalytic routes for enantioselective synthesis, and expansion into radiopharmaceutical applications through ¹⁸F-labeling at the methoxy group. The continued evolution of 1256958-37-8 chemistry underscores its growing importance in medicinal chemistry pipelines.